Cas no 1233389-86-0 (4-Heptylthiophene-2-carboxylic acid)

• Product Name: 4-Heptylthiophene-2-carboxylic acid
• CAS No: 1233389-86-0
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 2130400
• Update Time: 2023-08-04

4-Heptylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-heptylthiophene-2-carboxylic acid
• CIVDWUDFHJXGNS-UHFFFAOYSA-N
• 4-Heptylthiophene-2-carboxylic acid

• Inchi： 1S/C12H18O2S/c1-2-3-4-5-6-7-10-8-11(12(13)14)15-9-10/h8-9H,2-7H2,1H3,(H,13,14)
• InChI Key： CIVDWUDFHJXGNS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)CCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 194
• Topological Polar Surface Area: 65.5